Cas no 1185300-84-8 (3-(5-Amino-2-trifluoromethyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride)

• Product Name: 3-(5-Amino-2-trifluoromethyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
• CAS No: 1185300-84-8
• MF: C₁₁H₁₄Cl₂F₃N₃O
• MW: 332.149570941925
• CID: 1075491
• PubChem ID: 45596248
• Update Time: 2025-04-20

3-(5-Amino-2-trifluoromethyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-2-trifluoromethyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
• 1185300-84-8
• 3-[5-amino-2-(trifluoromethyl)benzimidazol-1-yl]propan-1-ol;dihydrochloride
• C11H14Cl2F3N3O
• AKOS015845206
• 3-[5-amino-2-(trifluoromethyl)-1,3-benzodiazol-1-yl]propan-1-ol dihydrochloride
• 5-amino-1-(3-hydroxypropyl)-2-(trifluoromethyl)benzimidazole dihydrochloride

• MDL： MFCD11506587
• Inchi： 1S/C11H12F3N3O.2ClH/c12-11(13,14)10-16-8-6-7(15)2-3-9(8)17(10)4-1-5-18;;/h2-3,6,18H,1,4-5,15H2;2*1H
• InChI Key： YSCBOXWBXFROQC-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=NC2C=C(C=CC=2N1CCCO)N)(F)F

Computed Properties

• Exact Mass: 331.0466020g/mol
• Monoisotopic Mass: 331.0466020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų